Cas no 111380-46-2 (1-chloro-4,5-dimethyl-5H-Pyrido[4,3-b]indole)

• Product Name: 1-chloro-4,5-dimethyl-5H-Pyrido[4,3-b]indole
• CAS No: 111380-46-2
• MF: C₁₃H₁₁ClN₂
• MW: 230.692841768265
• CID: 1099026
• PubChem ID: 14025308
• Update Time: 2025-04-20

1-chloro-4,5-dimethyl-5H-Pyrido[4,3-b]indole Chemical and Physical Properties

Names and Identifiers

• 1-chloro-4,5-dimethyl-5H-Pyrido[4,3-b]indole
• DB-354400
• SCHEMBL10548732
• 111380-46-2

• Inchi： 1S/C13H11ClN2/c1-8-7-15-13(14)11-9-5-3-4-6-10(9)16(2)12(8)11/h3-7H,1-2H3
• InChI Key： RGOKLNDDDDHNLG-UHFFFAOYSA-N
• SMILES： ClC1C2C3C=CC=CC=3N(C)C=2C(C)=CN=1

Computed Properties

• Exact Mass: 230.0610761g/mol
• Monoisotopic Mass: 230.0610761g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 16
• Rotatable Bond Count: 0
• Complexity: 271
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 17.8Ų